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Compound of Interest

Benzyl 2-Hydroxy-6-
Compound Name:
Methoxybenzoate

cat. No.: B13916009

CAS Number: 24474-71-3

This technical guide provides a comprehensive overview of Benzyl 2-Hydroxy-6-
Methoxybenzoate, a compound with demonstrated antifungal properties. The information is
intended for researchers, scientists, and professionals in the field of drug development and
crop protection.

Chemical and Physical Properties

Benzyl 2-hydroxy-6-methoxybenzoate is an aromatic ester with the molecular formula
C15H1404 and a molecular weight of approximately 258.27 g/mol .[1] Its chemical structure
combines a benzyl alcohol moiety with 2-hydroxy-6-methoxybenzoic acid. A summary of its key
physicochemical properties is presented in Table 1.
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Property Value Reference
CAS Number 24474-71-3 [1]
Molecular Formula C15H1404 [1]
Molecular Weight 258.27 g/mol [1]
Appearance Solid (at room temperature)

LogP 2.758

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 5

Biological Activity: Antifungal Efficacy

Benzyl 2-hydroxy-6-methoxybenzoate has been identified as a potent antifungal agent.
Research has demonstrated its efficacy against crop pathogenic fungi, specifically Fusarium
avenaceum and Bipolaris sorokiniana.[2] The compound exhibits strong inhibitory effects on
the growth of these fungal strains, as quantified by its half-maximal inhibitory concentration
(IC50) values.

Fungal Strain IC50 (pg/mL) Reference
Fusarium avenaceum 25-26 [2][3][4]
Bipolaris sorokiniana 25-26 [2][3][4]

Experimental Protocols
Synthesis of Benzyl 2-Hydroxy-6-Methoxybenzoate

A general method for the synthesis of hydroxybenzoic benzyl esters involves the reaction of a
hydroxybenzoic acid with benzyl chloride. While a specific protocol for Benzyl 2-Hydroxy-6-
Methoxybenzoate is not detailed in the available literature, a plausible synthesis route can be
adapted from established procedures for similar compounds.
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General Protocol:

Reaction Setup: In a reaction vessel equipped with a stirrer and a reflux condenser, combine
2-hydroxy-6-methoxybenzoic acid and an excess of benzyl chloride. An amide, such as
formamide or N-methylformamide, can be used as a catalyst and solvent.

Heating: Heat the reaction mixture to a temperature between 140°C and 150°C with vigorous
stirring.

Reaction Monitoring: Monitor the progress of the reaction over several hours using a suitable
analytical technique, such as gas chromatography (GC) or thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture. Dissolve the mixture in an organic
solvent like toluene.

Purification: The product can be purified from the reaction mixture by techniques such as
vacuum distillation or column chromatography to isolate Benzyl 2-Hydroxy-6-
Methoxybenzoate.

Antifungal Susceptibility Testing

The antifungal activity of Benzyl 2-hydroxy-6-methoxybenzoate against fungal strains such
as Fusarium avenaceum and Bipolaris sorokiniana can be determined using a broth
microdilution method, following established guidelines from organizations like the Clinical and
Laboratory Standards Institute (CLSI).

Protocol Outline:

e Inoculum Preparation: Prepare a standardized inoculum of the fungal strains from fresh
cultures. Adjust the spore suspension to a defined concentration (e.g., 1 x 10”4 to 5 x 10"4
CFU/mL) in a suitable broth medium, such as RPMI-1640.

e Compound Dilution: Prepare a series of twofold dilutions of Benzyl 2-hydroxy-6-
methoxybenzoate in the broth medium in a 96-well microtiter plate.

 Inoculation: Add the fungal inoculum to each well of the microtiter plate containing the diluted
compound. Include positive (no compound) and negative (no inoculum) controls.
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 Incubation: Incubate the plates at an appropriate temperature (e.g., 25-28°C) for a defined
period (e.g., 48-72 hours).

o Growth Assessment: Determine fungal growth inhibition visually or by measuring the optical
density at a specific wavelength.

e IC50 Determination: The IC50 value, the concentration of the compound that inhibits 50% of
fungal growth, is calculated by plotting the percentage of growth inhibition against the
compound concentrations.

Potential Mechanisms of Antifungal Action and
Signaling Pathways

While the precise mechanism of action for Benzyl 2-Hydroxy-6-Methoxybenzoate has not
been explicitly elucidated in the reviewed literature, its chemical structure as a substituted
benzoate and a phenolic compound suggests potential interference with key fungal cellular
processes. Based on the known mechanisms of other antifungal agents, two primary signaling
pathways are hypothesized to be affected: the Ergosterol Biosynthesis Pathway and the Cell
Wall Integrity (CWI) Pathway.

Hypothetical Interference with the Ergosterol
Biosynthesis Pathway

Ergosterol is a vital component of the fungal cell membrane, and its biosynthesis is a common
target for antifungal drugs. Benzoate derivatives have been shown to disrupt membrane
integrity. It is plausible that Benzyl 2-Hydroxy-6-Methoxybenzoate could inhibit one of the
enzymes in this pathway, leading to the depletion of ergosterol and the accumulation of toxic
sterol intermediates, ultimately compromising membrane function and leading to fungal cell
death.
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Caption: Hypothetical inhibition of the Ergosterol Biosynthesis Pathway.

Postulated Disruption of the Cell Wall Integrity (CWI)
Pathway

The fungal cell wall is essential for maintaining cell shape and protecting against osmotic
stress. The Cell Wall Integrity (CWI) pathway is a signaling cascade that regulates cell wall
synthesis and remodeling. Phenolic compounds can induce cell wall stress. Benzyl 2-
Hydroxy-6-Methoxybenzoate may trigger this pathway aberrantly or inhibit key components,
leading to a weakened cell wall and increased susceptibility to environmental stresses.
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Postulated Disruption
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Caption: Postulated disruption of the Cell Wall Integrity (CWI) Pathway.
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Conclusion

Benzyl 2-Hydroxy-6-Methoxybenzoate is a compound with significant antifungal activity
against important plant pathogens. Its physicochemical properties and potent inhibitory effects
warrant further investigation for its potential applications in agriculture and medicine. Future
research should focus on elucidating its precise mechanism of action to enable targeted
development and optimization. The experimental protocols and hypothetical signaling pathways
presented in this guide provide a foundation for such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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